![molecular formula C20H24FN3O B2683807 N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide CAS No. 303151-21-5](/img/structure/B2683807.png)
N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide
Description
N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide, also known as Flibanserin, is a pharmaceutical drug primarily used for the treatment of hypoactive sexual desire disorder (HSDD) in premenopausal women. HSDD is a common sexual dysfunction characterized by a lack of sexual desire and arousal, which can lead to significant distress and interpersonal difficulties. Despite its controversial history, Flibanserin has shown promising results in clinical trials and has been approved by the FDA for use in the United States.
Scientific Research Applications
Antimicrobial Activity
The emergence of drug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Researchers have synthesized derivatives of N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide and evaluated their antimicrobial activity. Notably, compounds d1, d2, and d3 demonstrated promising antimicrobial effects against both Gram-positive and Gram-negative bacteria. These derivatives could serve as potential leads for rational drug design in combating microbial infections .
Anticancer Properties
Cancer remains a significant global health challenge. Efforts to identify effective anticancer agents have led to investigations of N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide derivatives. Among these, compounds d6 and d7 exhibited remarkable activity against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). Molecular docking studies further supported their potential as lead compounds for rational drug design in cancer therapy .
Anti-Inflammatory Potential
The heterocyclic thiazole nucleus, present in this compound, has been associated with anti-inflammatory properties. Thiazole derivatives have shown promise in blocking certain bacterial lipid biosynthesis and exerting antibacterial effects. Investigating the anti-inflammatory potential of N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide could yield valuable insights .
Analgesic Activity
Compounds derived from N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide have been explored for analgesic effects. For instance, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide exhibited anti-inflammatory and analgesic activities .
Molecular Docking Studies
Computational approaches, such as molecular docking, have been employed to understand the binding interactions of N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide derivatives with specific receptors. These studies provide insights into their potential as drug candidates and guide further optimization .
Structural Characterization
Researchers have confirmed the molecular structures of synthesized derivatives using physicochemical properties and spectroanalytical data (NMR, IR, and elemental analysis). Understanding the compound’s structure is crucial for predicting its behavior and interactions in various biological systems .
properties
IUPAC Name |
N-[4-[4-(4-fluorophenyl)piperazin-1-yl]phenyl]-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FN3O/c1-15(2)20(25)22-17-5-9-19(10-6-17)24-13-11-23(12-14-24)18-7-3-16(21)4-8-18/h3-10,15H,11-14H2,1-2H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWJLFIPXBHMJMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[4-(4-fluorophenyl)piperazino]phenyl}-2-methylpropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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